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Cat. No.: B072604 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Vanadium(III) oxide (V₂O₃), a fascinating transition metal oxide, has garnered significant

attention for its unique and robust properties at the nanoscale. This technical guide provides an

in-depth exploration of the core characteristics of V₂O₃ nanoparticles, offering valuable insights

for researchers in materials science, condensed matter physics, and burgeoning biomedical

applications.

Core Properties of V₂O₃ Nanoparticles
V₂O₃ nanoparticles are primarily defined by a remarkable temperature-dependent metal-

insulator transition (MIT). This first-order phase transition involves a simultaneous change in

the electronic, magnetic, and crystal structures, making it a model system for studying strongly

correlated electron physics.

Structural Properties
At room temperature, V₂O₃ nanoparticles typically exhibit a rhombohedral corundum crystal

structure (space group R-3c), which is characteristic of its paramagnetic metallic state.[1] Upon

cooling to approximately 150-170 K, they undergo a structural phase transition to a monoclinic

antiferromagnetic insulating (AFI) phase (space group C2/c or B2/b).[1][2][3][4] This transition

is accompanied by a noticeable increase in volume.[5] The particle size of synthesized V₂O₃

nanoparticles can range from 20 to 70 nm.[6][7]
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Electronic Properties
The most prominent electronic feature of V₂O₃ nanoparticles is the metal-insulator transition

(MIT). In the metallic state, V₂O₃ exhibits good electrical conductivity.[8] During the transition to

the insulating state, the resistivity can increase by as much as seven orders of magnitude.[6][7]

This dramatic change is a hallmark of a Mott-Hubbard transition. The band gap of V₂O₃ in its

low-temperature insulating phase is reported to be around 0.60 eV to 0.66 eV.[9]

Magnetic Properties
The MIT in V₂O₃ nanoparticles is intrinsically linked to a magnetic phase transition. Above the

transition temperature, in the metallic rhombohedral phase, V₂O₃ is paramagnetic.[3][6] Below

the transition temperature, the monoclinic insulating phase is antiferromagnetic.[3][10]

However, studies on V₂O₃ thin films have also suggested the presence of a canted

antiferromagnetic transition at lower temperatures (around 55 K).[1] The magnetic behavior of

nanoparticles can be influenced by their size, with smaller particles showing a more gradual

transition compared to the sharp transition observed in bulk crystals.[10]

Optical Properties
The optical properties of V₂O₃ nanoparticles also change across the MIT. In the metallic phase,

they exhibit broad absorption features.[11] Spectroscopic studies have identified distinct peaks

in the optical conductivity of V₂O₃ thin films, which are associated with electronic transitions

between different energy bands.[11]

Quantitative Data Summary
The following tables summarize key quantitative data for V₂O₃ nanoparticles, compiled from

various studies.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.researchgate.net/publication/24407517_Synthesis_and_characterization_of_V2O3_nanorods
http://przyrbwn.icm.edu.pl/APP/PDF/126/a126z1p193.pdf
https://www.scientific.net/MSF.944.650
https://www.researchgate.net/figure/Bandgap-E-g-of-V-2-O-5-and-its-temperature-dependence-dE-g-dT_tbl1_341584119
https://ischuller.ucsd.edu/pdfs/Paper%20List/Paper%20577.pdf
http://przyrbwn.icm.edu.pl/APP/PDF/126/a126z1p193.pdf
https://ischuller.ucsd.edu/pdfs/Paper%20List/Paper%20577.pdf
https://www.researchgate.net/figure/Magnetic-susceptibility-of-V-2-O-3-nanoparticles-as-a_fig3_45930601
https://www.mdpi.com/2079-6412/12/5/649
https://www.researchgate.net/figure/Magnetic-susceptibility-of-V-2-O-3-nanoparticles-as-a_fig3_45930601
https://pubs.acs.org/doi/10.1021/acs.jpcc.4c00103
https://pubs.acs.org/doi/10.1021/acs.jpcc.4c00103
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citations

Structural Properties

Crystal Structure (RT)
Rhombohedral (Corundum-

type, Space group: R-3c)
[1][12]

Crystal Structure (<150K)
Monoclinic (Space group:

C2/c)
[2][3][4]

Lattice Parameters

(Rhombohedral)

a = 4.95 nm, c = 14.00 nm (for

thin films, can be influenced by

substrate strain)

[3]

Lattice Parameters

(Monoclinic)

a = 5.104 Å, b = 5.106 Å, c =

5.572 Å, β ≈ 119.2° (values

can vary slightly between

studies)

[2][13]

Nanoparticle Size 20 - 70 nm [6][7]

Thermal & Electronic

Properties

Metal-Insulator Transition

Temperature (TMIT)
~150 K - 170 K [3][6][14][15]

Band Gap (Insulating Phase) 0.60 - 0.66 eV [9]

Magnetic Properties

Magnetic Ordering (>TMIT) Paramagnetic [3][6]

Magnetic Ordering (MIT) Antiferromagnetic [3][10]

Effective Magnetic Moment

(µeff)
~3.01 - 3.03 µB [6]

Weiss Temperature (Θ) -917 to -962 K [6]

Remanent Magnetization (MR

at 10 K)
~5.23 emu/cm³ (for thin films) [1]

Coercive Field (HC at 10 K) ~103.62 Oe (for thin films) [1]
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Optical Properties

Raman Active Modes

(Rhombohedral Phase)

A1g modes at ~231 cm⁻¹ and

500 cm⁻¹; Eg modes at ~203,

290, and 590 cm⁻¹

[16]

XPS Core Levels

V 2p3/2 Binding Energy ~515.9 eV [1]

V 2p1/2 Binding Energy ~523.1 eV [1]

O 1s Binding Energy ~531.7 eV [1]

Experimental Protocols
Detailed methodologies are crucial for the synthesis and characterization of V₂O₃ nanoparticles

with desired properties.

Synthesis Methodologies
Several techniques have been successfully employed to synthesize V₂O₃ nanoparticles.

This method involves a chemical reaction in an aqueous solution above its boiling point in a

sealed vessel called an autoclave.

Precursors: Sodium orthovanadate (0.125 g) and thioacetamide (0.1125 g).[17] Other

precursors like VOSO₄·xH₂O can also be used.[18]

Solvent: 100 ml of distilled water.[17]

Procedure:

Dissolve the precursors in distilled water within a 150 ml Teflon-lined stainless-steel

autoclave.[17]

Seal the autoclave and heat it to a temperature between 160°C and 200°C at a rate of

5°C/min.[17]
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Maintain the temperature for a specified duration (e.g., 0-24 hours) to control the

nanoparticle morphology.[17]

Allow the autoclave to cool down naturally to room temperature.[17]

Collect the product by centrifugation and wash it thoroughly with deionized water.[17]

The sol-gel process involves the transition of a system from a liquid "sol" into a solid "gel"

phase.

Precursors: Metal alkoxides (e.g., vanadium isopropoxide) or metal salts (e.g., ammonium

metavanadate).[19][20][21]

Solvent: Typically an alcohol.[20]

Procedure:

Dissolve the vanadium precursor in the solvent to form a homogeneous solution (the

"sol").[20]

Initiate hydrolysis and condensation reactions by adding water. This can be catalyzed by

an acid or a base.[20]

As the condensation reactions proceed, the colloidal particles link together to form a three-

dimensional network, resulting in the formation of a "gel".[22]

The gel is aged to allow for further condensation and strengthening of the network.[22]

The gel is then dried to remove the solvent. Supercritical drying can be used to produce

aerogels, while conventional drying yields xerogels.[22]

Finally, the dried gel is often calcined at an elevated temperature in a reducing

atmosphere (e.g., H₂) to obtain the crystalline V₂O₃ phase.

Characterization Techniques
A suite of analytical techniques is employed to investigate the fundamental properties of V₂O₃

nanoparticles.
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X-ray Diffraction (XRD): Used to determine the crystal structure, phase purity, and average

crystallite size (using the Scherrer equation).[7] XRD patterns are typically recorded using

Cu Kα radiation (λ = 1.54 Å).[17]

Scanning Electron Microscopy (SEM): Provides information on the morphology, size, and

surface features of the nanoparticles.[7]

Transmission Electron Microscopy (TEM): Offers higher resolution imaging of the

nanoparticle morphology and size distribution. High-resolution TEM (HRTEM) can reveal the

crystal lattice fringes.[7]

X-ray Photoelectron Spectroscopy (XPS): A surface-sensitive technique used to determine

the elemental composition and oxidation states of vanadium and oxygen.[7] The binding

energies are typically calibrated using the C 1s peak at 284.8 eV.[7]

Magnetic Susceptibility Measurements: Performed using a SQUID magnetometer to study

the magnetic properties as a function of temperature and applied magnetic field.[10] Both

zero-field-cooled (ZFC) and field-cooled (FC) measurements are conducted.

Visualized Workflows and Mechanisms
Experimental Workflows
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Caption: Workflow for V2O3 nanoparticle synthesis and characterization.

Proposed Mechanism in Cancer Therapy
While research is ongoing, a proposed mechanism for the anticancer activity of transition metal

oxide nanoparticles, including vanadium oxides, involves the generation of reactive oxygen

species (ROS).[23][24]
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Caption: Proposed mechanism of V2O3 nanoparticles in cancer therapy.

Biomedical Applications
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The unique properties of V₂O₃ nanoparticles open up possibilities in the biomedical field,

particularly in cancer therapy and as antimicrobial agents.[24][25][26] The ability of transition

metal oxide nanoparticles to generate ROS can induce oxidative stress in cancer cells, leading

to apoptosis.[23] This makes them potential candidates for novel therapeutic strategies.

Furthermore, vanadium oxide nanoparticles have demonstrated antibacterial activity against

various pathogens.[25] The development of V₂O₃ nanoparticles for drug delivery systems is

another promising area of research, where their properties could be harnessed for controlled

release of therapeutic agents.[27][28][29] However, further research is needed to fully

understand their biocompatibility and in vivo behavior.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mdpi.com [mdpi.com]

2. mp-715514: V2O3 (monoclinic, C2/c, 15) [legacy.materialsproject.org]

3. ischuller.ucsd.edu [ischuller.ucsd.edu]

4. researchgate.net [researchgate.net]

5. osti.gov [osti.gov]

6. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]

7. Micromorphology and Characterization of V2O3 Nanoparticles Produced by the Liquid
Phase Reduction-Heat Treatment | Scientific.Net [scientific.net]

8. researchgate.net [researchgate.net]

9. researchgate.net [researchgate.net]

10. researchgate.net [researchgate.net]

11. pubs.acs.org [pubs.acs.org]

12. next-gen.materialsproject.org [next-gen.materialsproject.org]

13. arxiv.org [arxiv.org]

14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/33355313/
https://www.researchgate.net/publication/353466733_Properties_and_Biomedical_Applications_of_Hydrothermal_method_Synthesized_of_Vanadium_Oxide_nanoparticles
https://ouci.dntb.gov.ua/en/works/4w0yJbYl/
https://www.mdpi.com/1422-0067/23/12/6688
https://www.researchgate.net/publication/353466733_Properties_and_Biomedical_Applications_of_Hydrothermal_method_Synthesized_of_Vanadium_Oxide_nanoparticles
https://pmc.ncbi.nlm.nih.gov/articles/PMC6178176/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8645667/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7468194/
https://www.benchchem.com/product/b072604?utm_src=pdf-custom-synthesis
https://www.mdpi.com/2079-6412/12/5/649
https://legacy.materialsproject.org/materials/mp-715514/
https://ischuller.ucsd.edu/pdfs/Paper%20List/Paper%20577.pdf
https://www.researchgate.net/figure/Crystal-structure-of-the-V2O3-a-Monoclinic-cell-shape-red-lines-the-temperature-of_fig3_377293363
https://www.osti.gov/servlets/purl/1798481
http://przyrbwn.icm.edu.pl/APP/PDF/126/a126z1p193.pdf
https://www.scientific.net/MSF.944.650
https://www.scientific.net/MSF.944.650
https://www.researchgate.net/publication/24407517_Synthesis_and_characterization_of_V2O3_nanorods
https://www.researchgate.net/figure/Bandgap-E-g-of-V-2-O-5-and-its-temperature-dependence-dE-g-dT_tbl1_341584119
https://www.researchgate.net/figure/Magnetic-susceptibility-of-V-2-O-3-nanoparticles-as-a_fig3_45930601
https://pubs.acs.org/doi/10.1021/acs.jpcc.4c00103
https://next-gen.materialsproject.org/materials/mp-18937
https://arxiv.org/pdf/2310.10557
https://pdfs.semanticscholar.org/3ee6/9482834e2632426ac6767cd6782530ad53b4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


15. nanomag.uniandes.edu.co [nanomag.uniandes.edu.co]

16. arxiv.org [arxiv.org]

17. Frontiers | The Synthesis of V2O3 Nanorings by Hydrothermal Process as an Efficient
Electrocatalyst Toward N2 Fixation to NH3 [frontiersin.org]

18. researchgate.net [researchgate.net]

19. mdpi.com [mdpi.com]

20. azonano.com [azonano.com]

21. researchgate.net [researchgate.net]

22. youtube.com [youtube.com]

23. An Overview of the Importance of Transition-Metal Nanoparticles in Cancer Research |
MDPI [mdpi.com]

24. Vanadium-based nanomaterials for cancer diagnosis and treatment - PubMed
[pubmed.ncbi.nlm.nih.gov]

25. researchgate.net [researchgate.net]

26. Nanomedicine Advancements: Vanadium Oxide Nanoparticles as a Game-Changer in
Antimicrobial and Anticancer Therapies [ouci.dntb.gov.ua]

27. Nanoparticles in Medicine: A Focus on Vascular Oxidative Stress - PMC
[pmc.ncbi.nlm.nih.gov]

28. Nanoparticles for Cancer Therapy: Current Progress and Challenges - PMC
[pmc.ncbi.nlm.nih.gov]

29. Nanoparticle-Based Drug Delivery in Cancer Therapy and Its Role in Overcoming Drug
Resistance - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Technical Guide to the Fundamental Properties of
Vanadium(III) Oxide Nanoparticles]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072604#fundamental-properties-of-v2o3-
nanoparticles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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